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Compound of Interest

Compound Name: NCX 466

Cat. No.: B560302 Get Quote

Essential Safety and Handling of NCX 466
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of NCX 466, a

cyclooxygenase (COX)-inhibiting nitric oxide (NO) donor. Given that a specific Material Safety

Data Sheet (MSDS) for NCX 466 is not publicly available, this document extrapolates safety

protocols based on the known hazards of its constituent functional groups: cyclooxygenase

inhibitors and nitric oxide donors. NCX 466 is intended for research use only.[1]

Personal Protective Equipment (PPE)
Given the dual nature of NCX 466 as a COX inhibitor and a nitric oxide donor, a

comprehensive approach to personal protection is paramount. The following PPE is

recommended to mitigate risks of exposure through inhalation, skin contact, or eye contact.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

appropriate for larger

quantities or when there is a

significant splash risk.

Protects against accidental

splashes of the compound or

its solutions, which could

cause eye irritation or

absorption.

Hand Protection

Chemical-resistant nitrile

gloves are recommended.

Consider double-gloving for

enhanced protection.

Nitrile gloves offer good

resistance to a variety of

chemicals.[2] Always inspect

gloves for integrity before use

and change them immediately

if contaminated.

Body Protection

A standard laboratory coat

must be worn and fully

buttoned. For procedures with

a higher risk of splashes or

aerosol generation, consider a

chemical-resistant apron or

coveralls.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If work outside a fume hood is

unavoidable, a risk

assessment should be

performed to determine if a

respirator (e.g., N95 or higher)

is necessary.

Nitric oxide and related

compounds can be toxic if

inhaled, potentially causing

respiratory irritation and other

systemic effects.[2][3]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of NCX 466 and

ensuring a safe laboratory environment.
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Engineering Controls: All work involving solid or dissolved NCX 466 should be performed in

a well-ventilated area, preferably within a certified chemical fume hood.[2][3]

Handling Practices:

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where NCX 466 is handled.

Wash hands thoroughly after handling the compound.

Ensure an eyewash station and safety shower are readily accessible.[4][5]

Storage:

Store in a cool, dry, and dark place.[1]

Keep the container tightly sealed.

Store away from incompatible materials such as strong oxidizing agents, acids, and

bases.[4][6]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Experimental Workflow: NCX 466 Spill Response
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Immediate Actions

Spill Containment & Cleanup

Decontamination & Disposal

Evacuate Immediate Area

Alert Colleagues & EHS

Notify

Don Appropriate PPE

Prepare for Cleanup

Contain Spill with Absorbent Material

Proceed to Spill

Neutralize (if applicable)

If Safe

Collect Residue into Waste Container

Directly if Neutralization is Not Required

Decontaminate Spill Area

Dispose of Waste via Hazardous Waste Stream

Document the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a laboratory spill of NCX 466.
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Disposal Plan
All waste containing NCX 466, including contaminated PPE and cleaning materials, must be

disposed of as hazardous chemical waste.

Waste Collection: Collect all NCX 466 waste in a designated, sealed, and clearly labeled

hazardous waste container.

Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of

chemical waste. Do not dispose of NCX 466 down the drain or in the regular trash.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance on waste stream management and disposal procedures.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling NCX 466 and maintain a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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